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Compound of Interest

Compound Name: 4-Fluoro-3-nitroanisole

Cat. No.: B107196 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for the handling and

disposal of 4-Fluoro-3-nitroanisole (CAS RN: 61324-93-4). Adherence to these procedures is

critical to ensure personnel safety and regulatory compliance.

I. Quantitative Data Summary
While specific physical property data for 4-Fluoro-3-nitroanisole is not readily available, the

following table summarizes its key identifiers and known hazards. This information is

supplemented with data from the closely related compound 4-Fluoro-3-nitroaniline for

reference.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b107196?utm_src=pdf-interest
https://www.benchchem.com/product/b107196?utm_src=pdf-body
https://www.benchchem.com/product/b107196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value
Reference Compound Data
(4-Fluoro-3-nitroaniline)

CAS Number 61324-93-4 364-76-1

Molecular Formula C₇H₆FNO₃ C₆H₅FN₂O₂

Molecular Weight 171.13 g/mol 156.12 g/mol

Appearance Solid Yellow crystal[1]

Boiling Point Data not available 331.3 °C at 760 mmHg[1]

Melting Point Data not available 96-99 °C[1]

Flash Point Data not available 91 °C[1]

Specific Gravity Data not available 1.448 g/cm³[1]

Hazards

Toxic if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation.[2]

Harmful if swallowed, Causes

skin, eye, and respiratory

irritation.

Occupational Exposure Limits Not established Not established

II. Operational Plan: Step-by-Step Handling
Procedure
This protocol outlines the safe handling of 4-Fluoro-3-nitroanisole in a laboratory setting.

A. Pre-Operational Checks:

Safety Data Sheet (SDS) Review: Before commencing any work, thoroughly review the most

current SDS for 4-Fluoro-3-nitroanisole.

Emergency Equipment Verification: Ensure that a calibrated safety shower and eyewash

station are readily accessible and unobstructed.

Personal Protective Equipment (PPE) Inspection: Inspect all required PPE for integrity and

proper fit. A comprehensive list is provided in the section below.
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Fume Hood Certification: Verify that the chemical fume hood has a current certification and is

functioning correctly. The face velocity should meet institutional safety standards.

Spill Kit Availability: Confirm that a spill kit appropriate for solid aromatic nitro compounds is

available and personnel are trained in its use.

B. Required Personal Protective Equipment (PPE):

Eye and Face Protection: Wear chemical safety goggles and a face shield to protect against

splashes and airborne particles.

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene). Inspect gloves for any

signs of degradation or perforation before and during use.

Lab Coat: A flame-resistant lab coat or coveralls must be worn and fully fastened.

Respiratory Protection: All handling of 4-Fluoro-3-nitroanisole must be conducted inside a

certified chemical fume hood. If there is a potential for dust or aerosol generation outside of a

fume hood, a NIOSH-approved respirator with appropriate cartridges for organic vapors and

particulates is mandatory.

C. Handling Procedure:

Work Area Preparation: Conduct all work in a designated area within a certified chemical

fume hood to minimize inhalation exposure. The work surface should be clean and

uncluttered.

Weighing and Dispensing:

When weighing the solid, use a balance inside the fume hood or in a ventilated balance

enclosure.

Handle the compound gently to avoid creating dust.

Use spark-proof tools for all transfers.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/product/b107196?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107196?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


In-Use Handling:

Keep containers of 4-Fluoro-3-nitroanisole tightly closed when not in use.

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.

Post-Handling:

Thoroughly wash hands with soap and water after handling the compound, even if gloves

were worn.

Decontaminate all surfaces and equipment that may have come into contact with the

chemical.

III. Disposal Plan
All waste containing 4-Fluoro-3-nitroanisole must be treated as hazardous waste.

A. Waste Segregation and Collection:

Solid Waste:

Collect all solid waste, including contaminated PPE (gloves, wipes, etc.) and disposable

labware, in a dedicated, clearly labeled, and sealed hazardous waste container.

The container should be made of a material compatible with the chemical.

Liquid Waste:

If 4-Fluoro-3-nitroanisole is dissolved in a solvent, collect the solution in a separate,

labeled hazardous waste container for halogenated and nitrated organic solvents.

Do not mix with other waste streams unless compatibility has been confirmed.

Empty Containers:
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"Empty" containers that held 4-Fluoro-3-nitroanisole must be treated as hazardous

waste as they will contain chemical residue.

Rinse the container three times with a suitable solvent. Collect the rinsate as hazardous

liquid waste.

Deface the original label and dispose of the container as solid hazardous waste.

B. Disposal Method:

All hazardous waste must be disposed of through the institution's Environmental Health and

Safety (EHS) office or a licensed hazardous waste disposal contractor.

Follow all local, state, and federal regulations for the disposal of toxic and halogenated

organic waste.

Do not dispose of 4-Fluoro-3-nitroanisole down the drain or in regular trash.

IV. Workflow and Safety Logic
The following diagram illustrates the logical flow of operations and safety considerations when

working with 4-Fluoro-3-nitroanisole.
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Caption: Workflow for safe handling of 4-Fluoro-3-nitroanisole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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